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Property Description

CAS Number 855746-98-4 [1] [2] [3]

Molecular Formula C₂₆H₃₂O₇ [1] [2] [3]

Molecular Weight 456.53 g/mol [1] [3]

Physical Form Powder [1] [2] [3]

Solubility (Solvents) Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, and
Acetone [1] [2] [3]

Typical Purity ≥98% [1] [3] [4]

Storage
Recommendation

Desiccate at -20°C [5]

Experimental Protocols & Handling

For reliable experimental results, proper preparation and storage of kurarinol solutions are essential.
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Stock Solution Preparation

Solvent Choice: DMSO is a frequently used solvent for preparing high-concentration stock solutions
[5] [4].

Solubility Aid: To achieve higher solubility, gently warm the tube at 37°C and use a brief sonication in
an ultrasonic bath [5].

Concentration Guidance: The table below provides a dilution guide for preparing stock solutions of
various concentrations [5] [4]:

Mass 1 mM 5 mM 10 mM 50 mM

1 mg 2.19 mL 0.44 mL 0.22 mL 0.044 mL

5 mg 10.95 mL 2.19 mL 1.10 mL 0.22 mL

10 mg 21.91 mL 4.38 mL 2.19 mL 0.44 mL

Storage & Handling

Stock Solution Stability: For best stability, prepare stock solutions fresh and use them on the same

day. If necessary, stock solutions can be aliquoted, sealed, and stored at -20°C for several months [5]
[4].

Pre-use Handling: Before opening a vial that has been stored in the freezer, allow it to equilibrate to
room temperature for at least one hour to prevent condensation and ensure stability [5].

Product Recovery: The powder may adhere to the vial's cap or neck during shipping. Gently shake
the vial to ensure the compound falls to the bottom before use to avoid loss or contamination [5] [4].

Biological Context & Source

Understanding the biological background of kurarinol is helpful for experimental design.

Natural Source: Kurarinol is a flavanone isolated from the roots of the plant Sophora flavescens [1]

[5] [4].
Reported Biological Targets: Research publications and supplier data indicate that kurarinol has

been studied for its activity against several targets, including Tyrosinase, STAT (Signal Transducer
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and Activator of Transcription proteins, relevant in cancer signaling), and HBV (Hepatitis B Virus) [1]

[5] [4].

The experimental workflow for preparing and using kurarinol in research can be summarized as follows:

Start: Kurarinol Powder

Select Solvent
(DMSO or Chloroform)

Weigh Powder

Add Solvent

Agitate & Dissolve
(Warm to 37°C & Sonicate)

Prepare Aliquots

Store at -20°C
(Desiccated)

Thaw & Use
(Equilibrate to RT before opening)

Click to download full resolution via product page
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Key Considerations for Researchers

Solution Stability: While frozen stock solutions can be stable for months, prepare working
solutions freshly on the day of use whenever possible to ensure maximum activity and accuracy [5].

Solvent Compatibility: When using DMSO stock solutions in cellular assays, ensure the final DMSO
concentration in the culture medium is at a non-cytotoxic level (typically ≤0.1%).

Data Reproducibility: Always note the solvent, stock concentration, and storage duration in your
experimental records, as these factors can influence biological activity and results.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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